Cas no 85281-85-2 (Soy flour)

Soy sauce powder, also known as powdered soy sauce, is a solid soy sauce made from fresh soy sauce as the basic raw material, adding other auxiliary materials, using the multiplying effect of raw material flavor through flavoring, color matching, freshening, and spray drying. It not only retains the fermentation flavor of ordinary fermented soy sauce to the maximum, but also overcomes the burnt and oxidized flavor of ordinary soy sauce. It has good rehydration performance, attractive color, strong flavor, and significant seasoning effect, It is widely used in all aspects of flavoring food processing and is an important flavoring additive in the food industry< Br>
Soy flour structure
Soy flour structure
Soy flour
85281-85-2
C10H14O5
214.215163707733
837897
24878145

Soy flour Properties

Names and Identifiers

    • Soy flour
    • (+)-2,3-Cyclohexylidene-L-erythruronic acid
    • 2,3-O-CYCLOHEXYLIDENE-L(-)-ERYTHRURONOLACTONE
    • (+)-2,3-CYCLOHEXYLIDENE-L-ERTHURONIC ACID
    • (+)-L-2,3-Cyclohexylideneerythruronic acid
    • 2,3-O-CYCLOHEXYLIDENE-L-(-)-ERYTHRURONIC
    • L-(-)-2,3-CYCLOHEXYLIDENE-ERTHURONIC ACID
    • L-(-)-2,3-CYCLOHEXYLIDENE-L-ERYTHRURONIC ACID
    • Spirocyclohexane-1,2-furo3,4-d1,3dioxol-4(3aH)-one,dihydro-6-hydroxy-,(3aR,6R,6aS)
    • (3′aR,6′R,6′aS)-Dihydro-6′-hydroxyspiro[cyclohexane-1,2′-furo[3,4-d][1,3]dioxol]-4′(3′aH)-one (ACI)
    • Spiro[cyclohexane-1,2′-furo[3,4-d][1,3]dioxol]-4′(3′aH)-one, dihydro-6′-hydroxy-, [3′aR-(3′aα,6′α,6′aα)]- (ZCI)
    • SCHEMBL20869760
    • Spiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-4'(3'aH)-one, dihydro-6'-hydroxy-
    • (-)-2,3-Cyclohexylidene-L-erthuronic acid
    • 4-hydroxyspiro[4,6a-dihydro-3aH-furo[4,3-d][1,3]dioxole-2,1'-cyclohexane]-6-one
    • 6-hydroxyspiro[6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxole-2,1'-cyclohexane]-4-one
    • GHGRKHAVPBZSIH-UHFFFAOYSA-N
    • 4-hydroxyspiro[6aH-furo[3,4-d][1,3]dioxole-2,1'-cyclohexane]-6-one
    • 4'-hydroxydihydrospiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-6'(6a'H)-one
    • 85281-85-2
    • NS00061991
    • 8HP7NQG8K6
    • +Expand
    • MFCD09998203
    • GHGRKHAVPBZSIH-XLPZGREQSA-N
    • 1S/C10H14O5/c11-8-6-7(9(12)13-8)15-10(14-6)4-2-1-3-5-10/h6-8,11H,1-5H2/t6-,7+,8+/m0/s1
    • O[C@@H]1OC(=O)[C@H]2[C@@H]1OC1(CCCCC1)O2

Computed Properties

  • 214.08400
  • 1
  • 5
  • 0
  • 214.08412354g/mol
  • 15
  • 284
  • 0
  • 2
  • 1
  • 0
  • 0
  • 1
  • 0.7
  • 2
  • 0
  • 65Ų

Experimental Properties

  • 0.30600
  • 64.99000
  • 1.552
  • 438.6°C at 760 mmHg
  • 102-105 °C (lit.)
  • 179.6°C
  • Not determined
  • Not determined
  • [α]20/D −10°, c = 1 in methanol
  • 1.39

Soy flour Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
536245-1G
Soy flour
 85281-85-2 96%
1G
 ￥1719.19 2022-02-24

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